![molecular formula C14H14N4O2S B2814295 (2E)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione 2-hydrazone CAS No. 1993648-73-9](/img/structure/B2814295.png)
(2E)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione 2-hydrazone
Description
(2E)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione 2-hydrazone (MBTPDH) is a novel compound that has been studied in recent years for its potential biological effects. MBTPDH is a heterocyclic compound that has been identified as an inhibitor of some enzymes, including phosphodiesterases and cyclooxygenases. MBTPDH has been studied for its potential therapeutic effects in a variety of diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Anticancer Activity
This compound has been studied for its anticancer activity against various cancer cell lines . In particular, it has shown promising results against prostate cancer (PC3) and lung carcinoma (A549) cell lines . The compound’s derivatives incorporating thioxoethanethioamide, pyrimidotetrazine carbothioamide, and hydrazinylglycine moieties exhibited high activities against these cell lines .
Kinase Inhibition
Thieno[3,2-d]pyrimidine compounds, which include this compound, have been reported to have kinase inhibition properties . This makes them potential candidates for the development of drugs targeting kinases, which play crucial roles in cellular signaling.
Antioxidant Activity
These compounds have also been reported to have antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Anti-inflammatory Activity
Thieno[3,2-d]pyrimidine compounds have been reported to have anti-inflammatory properties . This makes them potential candidates for the development of drugs to treat conditions characterized by inflammation.
Antimicrobial Activity
These compounds have been reported to have antimicrobial properties . This suggests potential applications in the development of new antimicrobial agents.
Antiviral Activity
Thieno[3,2-d]pyrimidine compounds have been reported to have antiviral properties . This suggests potential applications in the development of new antiviral agents.
Anti-tuberculosis Activity
These compounds have been reported to have anti-tuberculosis properties . This suggests potential applications in the development of new anti-tuberculosis agents.
CNS Protection Activities
Thieno[3,2-d]pyrimidine compounds have been reported to have CNS protection activities . This suggests potential applications in the development of new drugs for the treatment of central nervous system disorders.
properties
IUPAC Name |
2-hydrazinyl-3-[(2-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2S/c1-20-11-5-3-2-4-9(11)8-18-13(19)12-10(6-7-21-12)16-14(18)17-15/h2-7H,8,15H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZJIHOPVLVAAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C(=O)C3=C(C=CS3)N=C2NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione 2-hydrazone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2,5-Dimethylphenyl)benzo[d][2]benzazepine-5,7-dione](/img/structure/B2814225.png)
![N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-6-sulfanylidene-5H-benzimidazolo[1,2-c]quinazoline-3-carboxamide](/img/structure/B2814229.png)
